Cas no 67100-34-9 (3-(benzenesulfonyl)cyclobutan-1-one)

• Product Name: 3-(benzenesulfonyl)cyclobutan-1-one
• CAS No: 67100-34-9
• CID: 4656539
• PubChem ID: 12442454
• Update Time: 2025-10-21

3-(benzenesulfonyl)cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)cyclobutan-1-one

Additional information on 3-(benzenesulfonyl)cyclobutan-1-one

3-(Benzenesulfonyl)cyclobutan-1-one: A Comprehensive Overview

3-(Benzenesulfonyl)cyclobutan-1-one (CAS No. 67100-34-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique cyclobutane ring and benzenesulfonyl group, exhibits a range of properties that make it a valuable intermediate and building block in various chemical processes.

The structure of 3-(benzenesulfonyl)cyclobutan-1-one consists of a four-membered cyclobutane ring with a ketone functional group at the 1-position and a benzenesulfonyl substituent at the 3-position. The cyclobutane ring is known for its high ring strain, which can influence the reactivity and stability of the molecule. The benzenesulfonyl group, on the other hand, imparts additional functionality and reactivity, making this compound particularly useful in synthetic transformations.

In recent years, 3-(benzenesulfonyl)cyclobutan-1-one has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as a scaffold for the development of novel pharmaceuticals. The cyclobutane ring and benzenesulfonyl group provide a unique combination of rigidity and functional diversity, which can be exploited to design molecules with specific biological activities.

For instance, researchers have explored the use of 3-(benzenesulfonyl)cyclobutan-1-one in the synthesis of inhibitors for various enzymes involved in disease pathways. One such study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on this scaffold, which showed promising inhibitory activity against protein kinases implicated in cancer. The results indicated that the cyclobutane ring and benzenesulfonyl group played crucial roles in enhancing the potency and selectivity of these inhibitors.

Beyond medicinal applications, 3-(benzenesulfonyl)cyclobutan-1-one has also found utility in materials science. The compound's unique structure makes it an attractive candidate for the development of advanced materials with tailored properties. For example, recent research has focused on using this compound as a monomer or cross-linking agent in polymer synthesis. The high ring strain of the cyclobutane ring can lead to enhanced mechanical properties, while the benzenesulfonyl group can improve thermal stability and chemical resistance.

In addition to its synthetic applications, 3-(benzenesulfonyl)cyclobutan-1-one has been studied for its potential as a ligand in coordination chemistry. The presence of both oxygen and sulfur atoms provides multiple coordination sites that can interact with metal ions to form stable complexes. These complexes have shown promise in catalytic applications, particularly in asymmetric synthesis where chiral ligands are essential for achieving high enantioselectivity.

The synthesis of 3-(benzenesulfonyl)cyclobutan-1-one typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of cyclobutanone with benzenesulfonyl chloride in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic acyl substitution, leading to the formation of the desired product.

To further enhance the utility of 3-(benzenesulfonyl)cyclobutan-1-one, researchers have developed alternative synthetic methods that aim to improve efficiency and reduce environmental impact. For example, green chemistry approaches have been explored to minimize waste generation and energy consumption during synthesis. These methods often involve catalysts or solvents that are more environmentally friendly than traditional reagents.

In conclusion, 3-(benzenesulfonyl)cyclobutan-1-one (CAS No. 67100-34-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it an attractive candidate for developing new pharmaceuticals, advanced materials, and catalytic systems. Ongoing research continues to uncover new applications and optimize synthetic methods, ensuring that this compound remains at the forefront of chemical innovation.